Cas no 2138189-88-3 (Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-)

• Product Name: Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-
• CAS No: 2138189-88-3
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 5299345
• Update Time: 2025-05-20

Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-

• Inchi： 1S/C14H16N4O/c19-10-11-3-5-12(6-4-11)14-9-16-17-18(14)13-2-1-7-15-8-13/h3-6,9-10,13,15H,1-2,7-8H2
• InChI Key： AQQGBIGKAWDQKM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2N(C3CCCNC3)N=NC=2)C=C1

Additional information on Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]-

Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]: A Comprehensive Overview

Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] (CAS No. 2138189-88-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzaldehyde moiety and a 1H-1,2,3-triazole ring substituted with a piperidine group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The benzaldehyde moiety is a well-known aromatic aldehyde that is widely used in the synthesis of various organic compounds due to its reactivity and versatility. In the context of Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl], the benzaldehyde group plays a crucial role in the compound's overall reactivity and biological properties. The presence of this group can influence the compound's solubility, stability, and interactions with biological targets.

The 1H-1,2,3-triazole ring is another key structural feature of this compound. Triazoles are heterocyclic compounds that have been extensively studied for their broad spectrum of biological activities. They are known for their ability to form stable covalent bonds with various biomolecules, making them valuable scaffolds in drug design. The 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] substitution on the benzaldehyde moiety adds an additional layer of complexity and functionality to the molecule.

The piperidine group is a six-membered heterocyclic amine that is commonly found in many biologically active compounds. Piperidines are known for their ability to modulate various biological processes, including neurotransmission and enzyme activity. In Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl], the piperidine group likely contributes to the compound's ability to interact with specific receptors or enzymes in biological systems.

Recent research has highlighted the potential therapeutic applications of Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] in various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammation and pain signaling pathways. Additionally, preliminary studies have suggested that Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

In the context of cancer research, Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] has shown potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The selective toxicity of Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] towards cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer drug.

The synthesis of Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of click chemistry reactions to form the triazole ring and subsequent functionalization steps to introduce the piperidine group and benzaldehyde moiety. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

Preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl]. These studies have demonstrated that the compound has favorable absorption profiles and good bioavailability when administered orally or intravenously. Additionally, toxicological evaluations have shown that Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] exhibits low toxicity at therapeutic doses, making it a safe candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1,2,3-triazol-5-yl] in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Benzaldehyde, 4-[1-(3-piperidinyl)-1H-1，2，3-triazol-5-y]l (CAS No. 213889999) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its multifaceted biological properties and make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.